Cas no 1490660-66-6 (3-chloro-2-{(propan-2-yl)aminomethyl}phenol)

• Product Name: 3-chloro-2-{(propan-2-yl)aminomethyl}phenol
• CAS No: 1490660-66-6
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5190372
• PubChem ID: 75361227
• Update Time: 2025-05-26

3-chloro-2-{(propan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-chloro-2-[[(1-methylethyl)amino]methyl]-
• 3-Chloro-2-([(propan-2-yl)amino]methyl)phenol
• 3-chloro-2-{(propan-2-yl)aminomethyl}phenol

• Inchi： 1S/C10H14ClNO/c1-7(2)12-6-8-9(11)4-3-5-10(8)13/h3-5,7,12-13H,6H2,1-2H3
• InChI Key： QWSVRTRYPWQOIC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(Cl)=C1CNC(C)C

Additional information on 3-chloro-2-{(propan-2-yl)aminomethyl}phenol

3-Chloro-2-{(Propan-2-yl)Aminomethyl}Phenol: A Comprehensive Overview

3-Chloro-2-{(Propan-2-yl)Aminomethyl}Phenol is a versatile organic compound with the CAS number 1490660-66-6. This compound, also referred to as 3-chloro-2-(isopropylaminomethyl)phenol, belongs to the family of phenolic compounds and is characterized by its unique chemical structure. The molecule consists of a phenol ring substituted with a chlorine atom at the 3-position and an isopropylaminomethyl group at the 2-position. This combination of functional groups imparts the compound with a wide range of chemical reactivity and potential applications in various fields.

The synthesis of 3-chloro-2-{(Propan-2-yl)Aminomethyl}Phenol typically involves multi-step organic reactions, often starting from readily available starting materials such as chlorophenols or aniline derivatives. The introduction of the isopropylaminomethyl group can be achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most notable applications of 3-chloro-2-{(Propan-2-yl)Aminomethyl}Phenol is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents, antioxidants, and antimicrobial compounds. For instance, researchers have explored its potential as a precursor for developing novel drugs targeting chronic inflammatory diseases, where its phenolic hydroxyl group plays a crucial role in modulating cellular responses.

In addition to its pharmaceutical applications, 3-chloro-2-{(Propan-2-yl)Aminomethyl}Phenol has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). Recent studies have demonstrated its use in creating porous materials with high surface area, which are promising for gas storage and catalytic applications.

The chemical properties of 3-chloro-2-{(Propan-2-yl)Aminomethyl}Phenol are heavily influenced by its functional groups. The phenolic hydroxyl group exhibits strong hydrogen bonding capabilities, making it highly soluble in polar solvents. The presence of the chlorine atom introduces electron-withdrawing effects, which enhance the compound's reactivity towards electrophilic substitution reactions. Meanwhile, the isopropylaminomethyl group contributes to the compound's basicity and nucleophilic character, making it a versatile building block in organic synthesis.

From an environmental perspective, understanding the fate and behavior of 3-chloro-2-{(Propan-2-yl)Aminomethyl}Phenol in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less harmful byproducts. This knowledge is essential for developing strategies to mitigate environmental contamination.

In conclusion, 3-chloro-2-{(Propan-2-yl)Aminomethyl}Phenol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as an intermediate in pharmaceutical development, a building block in materials science, and a subject of interest in environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to remain a key player in both academic and industrial settings.